Cas no 63476-16-4 (2-Thiopheneacetic acid, a-methyl-, ethyl ester)

• Product Name: 2-Thiopheneacetic acid, a-methyl-, ethyl ester
• CAS No: 63476-16-4
• MF: C₉H₁₂O₂S
• MW: 184.255381584167
• CID: 1652716
• PubChem ID: 12357016
• Update Time: 2024-03-01

2-Thiopheneacetic acid, a-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiopheneacetic acid, a-methyl-, ethyl ester
• 2-Thiopheneacetic acid, α-methyl-, ethyl ester

• Inchi： 1S/C9H12O2S/c1-3-11-9(10)7(2)8-5-4-6-12-8/h4-7H,3H2,1-2H3
• InChI Key： ANSAXZVCVFZRFF-UHFFFAOYSA-N
• SMILES： CCOC(C(C1SC=CC=1)C)=O

Computed Properties

• Exact Mass: 184.05580079g/mol
• Monoisotopic Mass: 184.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds